![molecular formula H4MgNO4P B1216085 Ammonium magnesium orthophosphate CAS No. 7785-21-9](/img/structure/B1216085.png)
Ammonium magnesium orthophosphate
Overview
Description
Ammonium magnesium orthophosphate is a compound that has been extensively studied for its potential in recovering nutrients from wastewater and its application in various chemical processes. This compound, often referred to as struvite, exhibits unique properties that make it suitable for these applications.
Synthesis Analysis
The synthesis of this compound typically involves precipitation reactions where magnesium, ammonium, and phosphate ions are combined under specific conditions. For instance, the recovery of phosphorus and nitrogen from the alkaline hydrolysis supernatant of excess sludge can be achieved using the magnesium ammonium phosphate (MAP) method, showing the practicality of synthesizing this compound from waste materials (Wei Bi, Yiyong Li, & Yongyou Hu, 2014).
Molecular Structure Analysis
The molecular structure of this compound compounds, such as Mg(NH4)4(P3O9)2 · 4 H2O, has been elucidated through methods like single crystal X-ray diffraction. These studies reveal complex structures where magnesium cations are coordinated by phosphate anions and other ligands, forming intricate three-dimensional frameworks supported by hydrogen bonding (M. Ezzaafrani et al., 2012).
Chemical Reactions and Properties
Chemical reactions involving this compound are influenced by various parameters, including pH, ion concentration, and reaction time. These factors play a crucial role in the precipitation process, affecting the yield and purity of the compound. Studies have shown that adjusting these parameters can optimize the recovery rates of phosphorus and nitrogen, demonstrating the compound's utility in environmental applications (I. Stratful, M. Scrimshaw, & J. N. Lester, 2001).
Physical Properties Analysis
The physical properties of this compound, such as its crystal size and morphology, are critical for its functionality, especially in applications like wastewater treatment. The kinetics of ammonia uptake by magnesium ammonium phosphate, for instance, is significantly affected by the crystal size, suggesting the importance of synthesizing this compound with specific physical characteristics for optimal performance (T. Masuda, I. Ogino, & S. Mukai, 2013).
Chemical Properties Analysis
The chemical behavior of this compound, particularly in reactions pertinent to environmental applications, has been a subject of extensive research. Its role in the crystallization process for recovering P and N from wastewater highlights its chemical utility. The conditions affecting this process, such as pH and ionic strength, have been thoroughly studied to optimize the recovery process and understand the compound's behavior in aqueous solutions (Jiansen Wang et al., 2006).
Scientific Research Applications
1. Environmental Science: Phosphorus and Nitrogen Recovery
- AMO is utilized in processes for recovering phosphorus and nitrogen from wastewater. For instance, Magnesium Ammonium Phosphate (MAP) has been used to recover orthophosphate and ammonium nitrogen from the alkaline hydrolysis supernatant of excess sludge, demonstrating significant recovery rates (Wei Bi, Yiyong Li, & Yongyou Hu, 2014). Additionally, struvite precipitation, a process involving AMO, effectively removes NH4-N in semiconductor wastewater, with high removal efficiency (Hong-Duck Ryu, Daekeun Kim, & Sang-Ill Lee, 2008).
2. Materials Science: Cementitious Materials
- In materials science, AMO contributes to the formulation of rapid-setting magnesium monophosphate cementitious materials. These materials have high compressive strength and are thermally stable at temperatures exceeding 1000°C, making them suitable for various industrial applications (T. Sugama & L. E. Kukacka, 1983).
3. Industrial Applications: Fertilizer and Industrial Wastewater Treatment
- In the realm of industrial applications, AMO is instrumental in the recovery of ammonium nitrogen from industrial wastewater, where it serves as a slow-release fertilizer. This is especially relevant in the treatment of poultry manure wastewater (K. Yetilmezsoy & Zehra Sapci-Zengin, 2009). Moreover, magnesium ammonium phosphate obtained from the MAP process has been studied for its effectiveness in recycling for the removal of aqueous ammonium and as a potential fertilizer (S. Sugiyama, Masahiko Yokoyama, Hisaaki Ishizuka, K. Sotowa, T. Tomida, & N. Shigemoto, 2005).
Mechanism of Action
Target of Action
Ammonium magnesium orthophosphate, also known as struvite, primarily targets phosphorus and nitrogen compounds in wastewater . It plays a crucial role in the removal of these compounds, thereby reducing eutrophication and improving water quality .
Mode of Action
This compound interacts with its targets by forming crystalline structures . This compound is used in wastewater treatment processes to remove high concentrations of phosphate and ammonia . The removal process involves the formation of struvite crystals, which encapsulate the target compounds and facilitate their removal .
Biochemical Pathways
The biochemical pathways affected by this compound primarily involve the cycling of phosphorus. Phosphorus is an essential nutrient for plant growth and development . In the soil environment, phosphorus undergoes various transformations, including mineralization and immobilization, weathering, and precipitation . This compound plays a role in these transformations, particularly in the solubilization of phosphate .
Pharmacokinetics
The pharmacokinetics of this compound are largely determined by its physical and chemical propertiesIts solubility and reactivity in water play a crucial role in its bioavailability .
Result of Action
The primary result of this compound’s action is the removal of phosphorus and nitrogen compounds from wastewater . This leads to a reduction in eutrophication and an improvement in water quality . Additionally, the recovered phosphorus and nitrogen can potentially be reused, contributing to resource recovery and circular economy .
Action Environment
The action of this compound is influenced by various environmental factors. These include the concentration of target compounds in the wastewater, the pH of the solution, and the presence of other ions . These factors can affect the compound’s efficacy and stability .
Future Directions
Future research could focus on the removal of orthophosphate from wastewater using carbonaceous agricultural waste materials . The current and emerging technologies of agricultural waste adsorbents and their modification strategies to improve the removal of orthophosphate were discussed . The adsorption and desorption options’ challenges that need to be considered more in future research include continuous and dynamic mode of adsorption, leaching, and loss of adsorbent material during regeneration and development of suitable models to describe the full range of adsorption with a high concentration of orthophosphate .
Biochemical Analysis
Biochemical Properties
Ammonium magnesium orthophosphate plays a significant role in biochemical reactions, particularly in the context of urinary tract infections and kidney stone formation. It interacts with urease-producing bacteria, such as Proteus and Klebsiella, which hydrolyze urea to produce ammonia. This process increases the pH of the urine, leading to the precipitation of this compound . The compound also interacts with calcium carbon-apatite, forming mixed stones in the urinary tract .
Cellular Effects
This compound affects various types of cells and cellular processes, particularly in the urinary system. It can lead to the formation of large kidney stones, which can obstruct the urinary tract and cause significant pain and infection . The presence of this compound in the urine can also influence cell signaling pathways and gene expression related to inflammation and immune response . Additionally, it can impact cellular metabolism by altering the pH balance within the urinary tract .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with urease-producing bacteria. The hydrolysis of urea by these bacteria produces ammonia, which increases the pH of the urine and promotes the crystallization of this compound . This process is further facilitated by the presence of magnesium and phosphate ions in the urine. The compound can also inhibit certain enzymes involved in the regulation of urinary pH, leading to further precipitation and stone formation .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable in alkaline conditions but can degrade in acidic environments . Long-term studies have shown that the presence of this compound in the urine can lead to chronic kidney infections and recurrent stone formation . In vitro studies have demonstrated that the compound can persist in the urinary tract for extended periods, leading to ongoing cellular damage and inflammation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may not cause significant harm, but at higher doses, it can lead to the rapid formation of large kidney stones and severe urinary tract obstruction . Toxic effects at high doses include renal failure, severe pain, and systemic infection . Threshold effects have been observed, where a certain concentration of the compound is required to initiate stone formation .
Metabolic Pathways
This compound is involved in metabolic pathways related to phosphate and magnesium homeostasis. It interacts with enzymes such as urease, which catalyzes the hydrolysis of urea to ammonia . The compound also affects the metabolic flux of phosphate and magnesium ions, leading to changes in their levels within the urinary tract . These interactions can influence the overall metabolic balance and contribute to the formation of kidney stones .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can be taken up by cells via specific transporters and binding proteins that recognize phosphate and magnesium ions . The compound can accumulate in the renal pelvis and other parts of the urinary tract, leading to localized crystallization and stone formation . Its distribution is influenced by factors such as urine pH and the presence of other ions .
Subcellular Localization
This compound is primarily localized in the renal pelvis and urinary tract, where it forms crystalline deposits . It can also be found in subcellular organelles such as lysosomes and endosomes, where it may influence cellular functions . The compound’s localization is directed by specific targeting signals and post-translational modifications that guide it to these compartments . This subcellular distribution can impact its activity and function within the cells.
properties
IUPAC Name |
azanium;magnesium;phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.H3N.H3O4P/c;;1-5(2,3)4/h;1H3;(H3,1,2,3,4)/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXZRMHIULZDAKC-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[O-]P(=O)([O-])[O-].[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4MgNO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
15490-91-2 (Parent) | |
Record name | Ammonium magnesium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007785219 | |
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DSSTOX Substance ID |
DTXSID00872567 | |
Record name | Ammonium magnesium phosphate ((NH4)Mg(PO4)) | |
Source | EPA DSSTox | |
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Molecular Weight |
137.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals, White solid; [Hawley] Insoluble in water; [MSDSonline] | |
Record name | Phosphoric acid, ammonium magnesium salt (1:1:1) | |
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Record name | Ammonium magnesium phosphate | |
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CAS RN |
7785-21-9, 143601-25-6 | |
Record name | Ammonium magnesium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007785219 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphoric acid, ammonium magnesium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0143601256 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphoric acid, ammonium magnesium salt (1:1:1) | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ammonium magnesium phosphate ((NH4)Mg(PO4)) | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ammonium magnesium orthophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.159 | |
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Record name | AMMONIUM MAGNESIUM PHOSPHATE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of ammonium magnesium phosphate hexahydrate?
A1: The molecular formula is NH4MgPO4·6H2O, and its molecular weight is 245.41 g/mol.
Q2: How can I identify ammonium magnesium phosphate using spectroscopic techniques?
A2: Infrared spectroscopy can be used for quantitative determination of ammonium magnesium phosphate in mixtures like urinary calculi. Specific absorption peaks are analyzed for this purpose. []
Q3: How does the thermal decomposition of ammonium magnesium phosphate occur?
A3: Ammonium magnesium phosphate hexahydrate undergoes a two-stage decomposition process when heated. [] The first stage involves the loss of water molecules, while the second stage leads to the formation of magnesium pyrophosphate (Mg2P2O7).
Q4: What is the standard molar enthalpy of formation of ammonium magnesium phosphate monohydrate?
A4: The standard molar enthalpy of formation of NH4MgPO4·H2O is −2185.43 ± 13.80 kJ/mol at 298.15 K. []
Q5: Does ammonium magnesium phosphate exhibit any significant catalytic properties?
A5: While ammonium magnesium phosphate is not widely recognized for its catalytic activity, there is limited research on its potential catalytic applications. Further investigation is needed to explore this aspect.
Q6: Are there any computational chemistry studies or QSAR models available for ammonium magnesium phosphate?
A6: There is limited publicly available information on computational chemistry studies or QSAR models specifically for ammonium magnesium phosphate.
Q7: Is ammonium magnesium phosphate used in any therapeutic applications?
A7: Ammonium magnesium phosphate itself is not used as a therapeutic agent. It is primarily known for its presence in struvite urinary stones.
Q8: What analytical methods are commonly used to characterize and quantify ammonium magnesium phosphate?
A9: X-ray diffraction (XRD) is a powerful technique for identifying and quantifying ammonium magnesium phosphate in various samples, including urinary stones. [] Infrared spectroscopy is also employed for quantitative analysis, particularly in mixed samples. [] Wet chemical methods have been developed for determining the composition of encrustations containing ammonium magnesium phosphate. []
Q9: What factors influence the dissolution of ammonium magnesium phosphate?
A11: The dissolution of ammonium magnesium phosphate is influenced by factors such as pH, temperature, and the presence of other ions in the solution. Lowering the pH can increase its solubility. []
Q10: Can lemon or orange juice inhibit the formation of struvite crystals?
A12: In vitro studies suggest that both lemon and orange juice can inhibit the growth of struvite crystals. Lemon juice exhibited a stronger inhibitory effect compared to orange juice. []
Q11: How can ammonium magnesium phosphate be recycled and what are its potential uses?
A13: Ammonium magnesium phosphate recovered from wastewater can be utilized as a slow-release fertilizer, providing essential nutrients like nitrogen, phosphorus, and magnesium to plants. [, ]
Q12: What are the historical milestones in ammonium magnesium phosphate research?
A14: Early research on ammonium magnesium phosphate focused on its presence in urinary stones and its formation mechanisms. [, ] Later studies explored its potential as a fertilizer and its recovery from wastewater. [, ] More recent research investigates its applications in various fields, including biomaterials and environmental remediation. [, ]
Q13: How does the morphology of ammonium magnesium phosphate crystals vary?
A16: Ammonium magnesium phosphate crystals exhibit various morphologies depending on the growth conditions. [, , ] Factors like pH, temperature, and the presence of additives can influence crystal habit and size.
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